![molecular formula C19H14N4O2S B2924775 N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide CAS No. 539808-12-3](/img/structure/B2924775.png)
N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
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Description
N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, also known as compound 1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.
Scientific Research Applications
Computational and Pharmacological Potential
The research conducted by Faheem (2018) explored the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole derivatives, including similar compounds to N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. This study focused on toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, revealing significant potential in these areas (Faheem, 2018).
Heterogeneous Catalysis
Deng et al. (2019) studied the role of naphthalene derivatives as efficient and reusable heterogeneous catalysts in Knoevenagel condensation, suggesting potential applications in chemical synthesis (Deng, Guo, He, & Ji, 2019).
Anticancer Evaluation
Salahuddin et al. (2014) synthesized and evaluated derivatives of 1,3,4-oxadiazole for in vitro anticancer properties, highlighting the potential use of these compounds, including those structurally similar to this compound, in cancer treatment (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Anti-HIV Activity
Hamad et al. (2010) synthesized naphthalene derivatives showing potential inhibitory activity against HIV-1 and HIV-2, suggesting possible applications in antiviral therapies (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).
Thermoelectric and Transistor Applications
Chen et al. (2020) explored the use of n-type fused lactam semiconducting polymers, involving naphthalene cores, for thermoelectric and transistor applications, indicating a significant role in electronic material development (Chen et al., 2020).
Organic Light-Emitting Diodes
Rajakannu et al. (2020) synthesized rigid naphthalene benzimidazole based ligands for deep red phosphorescent iridium(III) complexes, applicable in organic light-emitting diodes (OLEDs), revealing the potential for advanced display technologies (Rajakannu, Kim, Lee, Kumar, Lee, & Yoo, 2020).
properties
IUPAC Name |
N-naphthalen-1-yl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O2S/c24-17(21-16-7-3-5-13-4-1-2-6-15(13)16)12-26-19-23-22-18(25-19)14-8-10-20-11-9-14/h1-11H,12H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLKJROXKOAXARW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN=C(O3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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